Cas no 1365941-79-2 (5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride)

• Product Name: 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride
• CAS No: 1365941-79-2
• MF: C₅H₇ClN₂O₃S
• MW: 210.64
• CID: 2086286
• PubChem ID: 84781376
• Update Time: 2025-11-07

5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-1H-pyrazole-4-sulfonyl Chloride
• CID 84781376
• 5-methoxy-1-methyl-1H-pyrazole-4-sulfonyl chloride(WX192219)
• 1H-Pyrazole-4-sulfonyl chloride, 5-methoxy-1-methyl-
• SCHEMBL25276367
• 5-methoxy-1-methylpyrazole-4-sulfonyl chloride
• J-006873
• 1365941-79-2
• 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride

• Inchi： 1S/C5H7ClN2O3S/c1-8-5(11-2)4(3-7-8)12(6,9)10/h3H,1-2H3
• InChI Key： ZWPNKKYPWVUXQX-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C)C=1OC)(=O)=O

Computed Properties

• Exact Mass: 209.9865910g/mol
• Monoisotopic Mass: 209.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 345.5±27.0 °C(Predicted)
• pka: -2.73±0.10(Predicted)

Additional information on 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride

Recent Advances in the Application of 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride (CAS: 1365941-79-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride (CAS: 1365941-79-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are widely recognized for their therapeutic potential.

Recent studies have highlighted the utility of 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully employed this compound to synthesize sulfonamide-containing kinase inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this sulfonyl chloride in the synthesis of a series of pyrazole-sulfonamide hybrids that exhibited promising activity against specific cancer-related kinases.

Another emerging application of 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that degrade target proteins rather than merely inhibiting them. Recent work has shown that this sulfonyl chloride can be effectively incorporated into PROTAC molecules to enhance their binding affinity and specificity. A 2024 study in ACS Chemical Biology reported the successful development of a PROTAC molecule utilizing this compound, which demonstrated significant degradation of a key oncogenic protein in preclinical models.

In addition to its applications in drug discovery, 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride has also been investigated as a valuable tool in chemical biology research. Its reactivity with various nucleophiles makes it particularly useful for protein labeling and bioconjugation strategies. A recent publication in Bioconjugate Chemistry (2023) described its use in the site-specific modification of proteins, enabling the development of novel probes for studying protein-protein interactions and cellular processes.

The synthetic accessibility and stability of 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride have also been subjects of recent optimization studies. Several research groups have reported improved synthetic protocols that enhance the yield and purity of this compound, making it more accessible for large-scale applications. These advancements, published in journals such as Organic Process Research & Development (2023), have contributed to the growing interest in this compound among pharmaceutical researchers.

Looking forward, the unique chemical properties of 5-Methoxy-1-Methyl-1H-pyrazole-4-sulfonyl Chloride (CAS: 1365941-79-2) position it as a promising building block for future drug discovery efforts. Its versatility in forming sulfonamide linkages, combined with the increasing understanding of its reactivity patterns, suggests that it will continue to play a significant role in the development of new therapeutic agents and research tools in the coming years. Ongoing research is exploring its potential in additional applications, including the development of covalent inhibitors and novel materials for drug delivery systems.